N-[3,5-di(trifluoromethyl)phenyl]-N'-hydrazino(imino)methylguanidine hydrochloride

• IUPAC Name: 1-amino-2-[N'-[3,5-bis(trifluoromethyl)phenyl]carbamimidoyl]guanidine;hydrochloride
• InChI: InChI=1S/C10H10F6N6.ClH/c11-9(12,13)4-1-5(10(14,15)16)3-6(2-4)20-7(17)21-8(18)22-19;/h1-3H,19H2,(H5,17,18,20,21,22);1H
• InChI Key: FELVUEIEYFMGQG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)N=C(N)N=C(N)NN)C(F)(F)F.Cl
• Isomeric SMILES: C1=C(C=C(C=C1C(F)(F)F)N=C(N)/N=C(\N)/NN)C(F)(F)F.Cl
• Molecular Formula: C10H11ClF6N6
• Molecular Weight: 364.68 g/mol

Description

“N-[3,5-di(trifluoromethyl)phenyl]-N’-hydrazino(imino)methylguanidine hydrochloride” is a chemical compound with the molecular formula C10H11ClF6N6 and a molecular weight of 364.68 g/mol.

Scientific Research Applications

Chemical Synthesis and Derivative Formation

• N-[3,5-di(trifluoromethyl)phenyl]-N'-hydrazino(imino)methylguanidine hydrochloride is involved in the synthesis of various heterocyclic compounds. For example, it reacts with diphenylcarbodi-imide to yield 3,5-dianilino-4-phenyl-1,2,4-triazole and interacts with aryl isothiocyanates to produce 3-hydrazino-5-mercapto- and 3-arylamino-5-mercapto-4-aryl-1,2,4-triazoles (Kurzer & Douraghi-Zadeh, 1967).

Molecular Profiling in Drug Development

• In the context of drug development, the molecular profiling of compounds derived from N-[3,5-di(trifluoromethyl)phenyl]-N'-hydrazino(imino)methylguanidine hydrochloride has been used to characterize hepatotoxicity. This involves gene expression profiling in rat models and in vitro studies to select compounds with lower toxicity potential (Schuppe-Koistinen, Frisk, & Janzon, 2002).

Reactivity and Compound Synthesis

• Research has also focused on the reactivity of N-[3,5-di(trifluoromethyl)phenyl]-N'-hydrazino(imino)methylguanidine hydrochloride in the synthesis of sym-triazine derivatives, which are important in various chemical synthesis processes (Kelarev et al., 1987).

Formation and Characterization of Glyoxal-Arginine Modifications

• Studies have also been conducted on the formation and characterization of glyoxal-arginine modifications, where derivatives of N-[3,5-di(trifluoromethyl)phenyl]-N'-hydrazino(imino)methylguanidine hydrochloride play a role in the reaction processes and identification of various reaction products (Glomb & Lang, 2001).

Exploration in Medical Imaging

• In medical imaging, derivatives of N-[3,5-di(trifluoromethyl)phenyl]-N'-hydrazino(imino)methylguanidine hydrochloride have been explored as potential PET radioligands for imaging the open channel of the NMDA receptor, an area of significant interest for understanding and treating various neuropsychiatric disorders (Naumiec, Cai, & Pike, 2015).

Safety and Hazards

The safety data sheet suggests that this chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). In case of exposure, immediate medical attention is required.